4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate

• Molecular Formula: C14H11BrN2O3S
• Molecular Weight: 367.22 g/mol
• IUPAC Name: 4-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl acetate
• InChI: InChI=1S/C14H11BrN2O3S/c1-10(18)19-7-2-3-8-21-14-17-16-13(20-14)11-5-4-6-12(15)9-11/h4-6,9H,7-8H2,1H3
• InChI Key: BJKZWTGWTYNGFY-UHFFFAOYSA-N
• SMILES: CC(=O)OCC#CCSC1=NN=C(O1)C2=CC(=CC=C2)Br

Description

4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate is a chemical compound that has garnered interest in the scientific community due to its potential applications in research. This compound is a derivative of 1,3,4-oxadiazole, which is a well-known heterocyclic compound that has been extensively studied due to its diverse biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the growth of fungi and bacteria by disrupting the cell membrane.
Biochemical and Physiological Effects:
4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate has been reported to exhibit various biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been reported to increase the activity of antioxidant enzymes and decrease the levels of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate in lab experiments is its diverse biological activities. It can be used in various assays to study its potential as an anticancer, antifungal, antibacterial, anti-inflammatory, and antioxidant agent. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are various future directions related to 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate. One direction is to study its potential as a therapeutic agent for various diseases, including cancer, fungal infections, and bacterial infections. Another direction is to study its mechanism of action in more detail to understand how it exhibits its diverse biological activities. Additionally, future studies can focus on modifying the structure of this compound to improve its solubility and enhance its biological activities.

Synthesis Methods

The synthesis of 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate involves a multistep reaction. The first step involves the reaction of 3-bromoaniline with thiosemicarbazide to form 5-(3-bromophenyl)-1,3,4-oxadiazol-2-thiol. The second step involves the reaction of this compound with propargyl bromide to form 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-propyn-1-ol. The final step involves the reaction of this compound with acetic anhydride to form 4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate.

Scientific Research Applications

4-{[5-(3-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl acetate has potential applications in various scientific research fields. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential as an anti-inflammatory and antioxidant agent.